Cas no 945458-20-8 (methyl 2-hydroxy-3-(4-hydroxy-3-nitrophenyl)propanoate)
945458-20-8 structure
Product Name:methyl 2-hydroxy-3-(4-hydroxy-3-nitrophenyl)propanoate
CAS No:945458-20-8
Molecular Formula:C10H11NO6
Molecular Weight:241.197443246841
CID:6492475
PubChem ID:16724412
methyl 2-hydroxy-3-(4-hydroxy-3-nitrophenyl)propanoate Properties
Names and Identifiers
-
- methyl 2-hydroxy-3-(4-hydroxy-3-nitrophenyl)propanoate
- 945458-20-8
- EN300-1766508
- 2-Hydroxy-3-(4-hydroxy-3-nitrophenyl)-propionic acid methyl ester
-
- InChIKey： YUPKNIBMTXNJKR-UHFFFAOYSA-N
- Inchi： 1S/C10H11NO6/c1-17-10(14)9(13)5-6-2-3-8(12)7(4-6)11(15)16/h2-4,9,12-13H,5H2,1H3
- SMILES： OC(C(=O)OC)CC1C=CC(=C(C=1)[N+](=O)[O-])O
Computed Properties
- Exact Mass: 241.05863707g/mol
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 4
- Monoisotopic Mass: 241.05863707g/mol
- Heavy Atom Count: 17
- Complexity: 289
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.5
- Topological Polar Surface Area: 113Ų
methyl 2-hydroxy-3-(4-hydroxy-3-nitrophenyl)propanoate Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1766508-0.05g |
methyl 2-hydroxy-3-(4-hydroxy-3-nitrophenyl)propanoate |
945458-20-8 | 0.05g |
$827.0 | 2023-09-20 |
methyl 2-hydroxy-3-(4-hydroxy-3-nitrophenyl)propanoate Related Literature
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Qi-Qi He,Shu-Li Yao,Teng-Fei Zheng,Hui Xu,Sui-Jun Liu,Jing-Lin Chen,Na Li,He-Rui Wen CrystEngComm, 2022,24, 1041-1048
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Julius Kerstien,Reinhard Schomäcker,Arne Thomas Catal. Sci. Technol., 2020,10, 1385-1394
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Ruguang Ma,Mingjun Hu,Hua Cheng,Yang Yang Li Phys. Chem. Chem. Phys., 2013,15, 7174-7181
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Philippe Durand,Florent Xavier Gadéa,Ivana Paidarová Phys. Chem. Chem. Phys., 2000,2, 2829-2836
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Marius Andruh,Diana G. Branzea,Ruxandra Gheorghe,Augustin M. Madalan CrystEngComm, 2009,11, 2571-2584
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Suvarta D. Kharade,Nita B. Pawar,Kishorkumar V. Khot,Pallavi B. Patil,Chang K. Hong,Pramod S. Patil,Popatrao N. Bhosale RSC Adv., 2016,6, 24985-24994
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O. O. Kunle,Joseph M. Fortunak Green Chem., 2008,10, 823-824
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Cheng-Peng Li,Hang Zhou,Si Wang,Jing Chen,Zhong-Liang Wang,Miao Du Chem. Commun., 2017,53, 9206-9209
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